Cas no 1797341-14-0 (N-{2-[3-(4-fluorobenzenesulfonyl)piperidin-1-yl]-2-oxoethyl}benzamide)

• Product Name: N-{2-[3-(4-fluorobenzenesulfonyl)piperidin-1-yl]-2-oxoethyl}benzamide
• CAS No: 1797341-14-0
• MF: C₂₀H₂₁FN₂O₄S
• MW: 404.455147504807
• CID: 5373054
• Update Time: 2025-10-31

N-{2-[3-(4-fluorobenzenesulfonyl)piperidin-1-yl]-2-oxoethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[3-[(4-Fluorophenyl)sulfonyl]-1-piperidinyl]-2-oxoethyl]benzamide
• N-{2-[3-(4-fluorobenzenesulfonyl)piperidin-1-yl]-2-oxoethyl}benzamide

• Inchi： 1S/C20H21FN2O4S/c21-16-8-10-17(11-9-16)28(26,27)18-7-4-12-23(14-18)19(24)13-22-20(25)15-5-2-1-3-6-15/h1-3,5-6,8-11,18H,4,7,12-14H2,(H,22,25)
• InChI Key： ZXITUPLAWSLBHO-UHFFFAOYSA-N
• SMILES： C(NCC(N1CCCC(S(C2=CC=C(F)C=C2)(=O)=O)C1)=O)(=O)C1=CC=CC=C1

Experimental Properties

• Density: 1.326±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 694.8±55.0 °C(Predicted)
• pka: 13.77±0.46(Predicted)

Additional information on N-{2-[3-(4-fluorobenzenesulfonyl)piperidin-1-yl]-2-oxoethyl}benzamide

Comprehensive Overview of N-{2-[3-(4-fluorobenzenesulfonyl)piperidin-1-yl]-2-oxoethyl}benzamide (CAS No. 1797341-14-0)

N-{2-[3-(4-fluorobenzenesulfonyl)piperidin-1-yl]-2-oxoethyl}benzamide (CAS No. 1797341-14-0) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound, characterized by its piperidine core and 4-fluorobenzenesulfonyl moiety, is often explored for its role in modulating biological pathways. Researchers are particularly interested in its structure-activity relationship (SAR), which makes it a valuable candidate for drug discovery and development.

The compound's molecular formula and structural complexity contribute to its versatility in medicinal chemistry. With the growing demand for targeted therapies and small-molecule inhibitors, N-{2-[3-(4-fluorobenzenesulfonyl)piperidin-1-yl]-2-oxoethyl}benzamide is frequently studied for its potential interactions with enzymes and receptors. Its fluorinated aromatic ring enhances its metabolic stability, a feature highly sought after in the design of bioactive compounds.

In recent years, the scientific community has shown increased interest in sulfonamide derivatives due to their broad pharmacological properties. This compound's sulfonyl group is a key functional element, often associated with anti-inflammatory, antimicrobial, and kinase inhibitory activities. Such properties align with current trends in precision medicine and personalized therapeutics, making it a subject of ongoing research.

From a synthetic perspective, CAS No. 1797341-14-0 is synthesized through multi-step organic reactions, including amide coupling and sulfonylation. These methods are well-documented in peer-reviewed journals, highlighting the compound's reproducibility and scalability for industrial applications. Its crystallinity and solubility profile are also critical factors in formulation studies, particularly for oral bioavailability optimization.

The rise of computational chemistry and AI-driven drug design has further propelled interest in this compound. Researchers utilize molecular docking and quantitative structure-activity relationship (QSAR) models to predict its binding affinity and therapeutic potential. These approaches are part of a larger shift toward high-throughput screening and virtual compound libraries, where N-{2-[3-(4-fluorobenzenesulfonyl)piperidin-1-yl]-2-oxoethyl}benzamide is often featured.

Given the increasing focus on rare diseases and orphan drugs, this compound's mechanistic versatility positions it as a promising candidate for niche therapeutic areas. Its low toxicity profile in preliminary studies also aligns with the pharmaceutical industry's emphasis on safety and efficacy. As such, it is frequently referenced in patents and preclinical studies.

In summary, N-{2-[3-(4-fluorobenzenesulfonyl)piperidin-1-yl]-2-oxoethyl}benzamide (CAS No. 1797341-14-0) represents a compelling case study in modern drug development. Its chemical properties, biological relevance, and synthetic accessibility make it a standout molecule in the quest for innovative therapeutics. Future research will likely explore its applications in combination therapies and nanomedicine, further solidifying its role in advancing healthcare solutions.